[3-(4-{2-[methyl(2-pyridinyl)amino]ethoxy}phenyl)-1H-pyrazol-1-yl][3-(trifluoromethyl)phenyl]methanone
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Description
[3-(4-{2-[methyl(2-pyridinyl)amino]ethoxy}phenyl)-1H-pyrazol-1-yl][3-(trifluoromethyl)phenyl]methanone is a useful research compound. Its molecular formula is C25H21F3N4O2 and its molecular weight is 466.464. The purity is usually 95%.
BenchChem offers high-quality [3-(4-{2-[methyl(2-pyridinyl)amino]ethoxy}phenyl)-1H-pyrazol-1-yl][3-(trifluoromethyl)phenyl]methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [3-(4-{2-[methyl(2-pyridinyl)amino]ethoxy}phenyl)-1H-pyrazol-1-yl][3-(trifluoromethyl)phenyl]methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Tyrosine Kinase Inhibition : Similar to Imatinib (commercially known as Gleevec), this compound may inhibit tyrosine kinases involved in cancer cell proliferation . Investigating its selectivity against specific kinases and its impact on cancer cell lines could be valuable.
Antifungal Activity
While the primary focus has been on cancer, there’s evidence suggesting antifungal properties:
- Structure-Activity Relationship : Preliminary studies indicate that replacing the methyl group at N-1 of the pyrazole ring with a phenyl group affects antifungal activity . Further exploration of its mechanism of action against fungal pathogens is warranted.
Polymorphism and Drug Efficacy
Understanding polymorphism and its impact on drug efficacy is crucial:
- Crystal Structure Analysis : Investigating the crystal structure of this compound (freebase form) can reveal insights into its stability, solubility, and interactions with other molecules . Comparing different polymorphs and assessing their pharmacological relevance is essential.
Synthetic Methods
Efficient synthesis routes are vital for large-scale production:
- Thiazolo[3,2-a]pyrimidine Synthesis : Researchers have developed efficient procedures for synthesizing related compounds (e.g., thiazolo[3,2-a]pyrimidines) via specific reactions . Exploring analogous methods for our compound could enhance accessibility.
properties
IUPAC Name |
[3-[4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]pyrazol-1-yl]-[3-(trifluoromethyl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21F3N4O2/c1-31(23-7-2-3-13-29-23)15-16-34-21-10-8-18(9-11-21)22-12-14-32(30-22)24(33)19-5-4-6-20(17-19)25(26,27)28/h2-14,17H,15-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAIZOWWHINVHFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCOC1=CC=C(C=C1)C2=NN(C=C2)C(=O)C3=CC(=CC=C3)C(F)(F)F)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.